Cas no 886761-59-7 (2-Chloro-6-fluoro-3-methoxybenzonitrile)

• Product Name: 2-Chloro-6-fluoro-3-methoxybenzonitrile
• CAS No: 886761-59-7
• MF: C₈H₅ClFNO
• MW: 185.582804441452
• MDL: MFCD06660326
• CID: 93184
• PubChem ID: 17750817
• Update Time: 2025-06-26

2-Chloro-6-fluoro-3-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-3-methoxybenzonitrile
• JRD-1967
• AKOS015956621
• JS-4502
• CS-0359171
• MFCD06660326
• DTXSID90590703
• SCHEMBL4404567
• 886761-59-7
• DB-240086

• MDL： MFCD06660326
• Inchi： 1S/C8H5ClFNO/c1-12-7-3-2-6(10)5(4-11)8(7)9/h2-3H,1H3
• InChI Key： SKNWUBSKXNQZDD-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C=CC=1OC)F

Computed Properties

• Exact Mass: 185.00400
• Monoisotopic Mass: 185.0043696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Melting Point: 100-104℃
• PSA: 33.02000
• LogP: 2.35938

2-Chloro-6-fluoro-3-methoxybenzonitrile Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-Chloro-6-fluoro-3-methoxybenzonitrile

Comprehensive Overview of 2-Chloro-6-fluoro-3-methoxybenzonitrile (CAS No. 886761-59-7): Properties, Applications, and Industry Insights

2-Chloro-6-fluoro-3-methoxybenzonitrile (CAS No. 886761-59-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated benzonitrile derivative combines a chloro, fluoro, and methoxy substituent pattern, making it a valuable intermediate for designing bioactive molecules. With the rise of precision chemistry and green synthesis trends, researchers are increasingly exploring compounds like this for their potential in crop protection and drug discovery.

The molecular structure of 2-Chloro-6-fluoro-3-methoxybenzonitrile features a benzene ring core with three strategically placed functional groups. The electron-withdrawing nitrile group (-CN) at position 1 enhances reactivity in coupling reactions, while the halogen atoms (Cl and F) at positions 2 and 6 enable diverse transformations. The methoxy group (-OCH₃) at position 3 contributes to solubility and serves as a potential hydrogen bond acceptor. This multifaceted architecture aligns with current industry demands for multifunctional building blocks in small molecule synthesis.

Recent patent analyses reveal growing applications of 886761-59-7 in developing next-generation pesticides with improved environmental profiles. Its structural motifs appear in compounds targeting insect GABA receptors and fungal sterol biosynthesis—two hot topics in agrochemical innovation. The compound's meta-substitution pattern also shows promise for creating selective kinase inhibitors, addressing the pharmaceutical industry's need for targeted cancer therapies with reduced off-target effects.

Synthetic routes to 2-Chloro-6-fluoro-3-methoxybenzonitrile typically involve halogenation sequences on methoxy-substituted precursors, followed by cyanation reactions. Modern flow chemistry approaches are being adapted to improve yield and reduce waste—a critical consideration given increasing regulatory focus on process sustainability. Analytical characterization commonly employs HPLC-MS and NMR spectroscopy, with the 19F NMR signal around -110 ppm serving as a distinctive fingerprint.

Storage and handling recommendations for this compound emphasize protection from moisture due to potential hydrolysis of the nitrile group. While not classified as hazardous under standard protocols, proper laboratory PPE should be used when handling powdered forms. The compound's stability profile makes it suitable for global supply chains, with shipping typically at ambient temperature—an advantage in today's cost-conscious chemical logistics environment.

Market intelligence suggests rising demand for halogenated benzonitriles like 886761-59-7, driven by pharmaceutical companies seeking novel heterocyclic scaffolds. Suppliers are responding with improved batch-to-batch consistency protocols and expanded custom synthesis options. The compound's IP landscape shows active development, with several recent patents covering derivatives for plant disease control and metabolic disorder treatments.

From an environmental perspective, 2-Chloro-6-fluoro-3-methoxybenzonitrile demonstrates favorable biodegradation potential compared to older halogenated compounds, aligning with green chemistry principles. Computational QSAR modeling predicts low bioaccumulation risk, making it attractive for sustainable product development. These characteristics position it well within the EU's chemical sustainability framework and similar global regulations.

Future research directions likely include exploring its use in metal-organic frameworks (MOFs) for catalytic applications and investigating enantioselective transformations of its prochiral center. The compound's versatility ensures it will remain relevant as industries pursue molecular diversification strategies and fragment-based drug design approaches continue evolving.